Cas no 2172580-52-6 (5-cyclopropyl-2-ethyloxolane-3-carboxylic acid)

• Product Name: 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid
• CAS No: 2172580-52-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6493828
• PubChem ID: 165837418
• Update Time: 2025-05-20

5-cyclopropyl-2-ethyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid
• EN300-1609636
• 2172580-52-6

• Inchi： 1S/C10H16O3/c1-2-8-7(10(11)12)5-9(13-8)6-3-4-6/h6-9H,2-5H2,1H3,(H,11,12)
• InChI Key： FUEORWFDUVQBAS-UHFFFAOYSA-N
• SMILES： O1C(CC)C(C(=O)O)CC1C1CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid

5-Cyclopropyl-2-Ethyloxolane-3-Carboxylic Acid: A Comprehensive Overview

The compound 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid, with the CAS number 2172580-52-6, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its oxolane (tetrahydrofuran) ring, substituted with a cyclopropyl group at position 5 and an ethyl group at position 2, along with a carboxylic acid moiety at position 3. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and strain-induced reactivity. The presence of the cyclopropyl group in this molecule contributes to its stability and reactivity, making it a valuable component in the synthesis of bioactive compounds. Additionally, the ethyl group at position 2 introduces steric effects that can influence the molecule's interactions with biological targets.

The carboxylic acid group at position 3 plays a crucial role in determining the compound's acidity and reactivity. This functional group can undergo various chemical transformations, such as esterification or amidation, enabling the synthesis of derivatives with enhanced pharmacokinetic properties. Recent research has focused on leveraging these transformations to develop prodrugs and targeted drug delivery systems.

In terms of synthesis, 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid can be prepared through a variety of methods, including ring-opening reactions of epoxides or through intramolecular cyclization processes. These methods often involve the use of transition metal catalysts or acidic conditions to facilitate the formation of the oxolane ring. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome.

The compound's structural features make it an interesting candidate for exploring its biological activity. Preliminary studies have suggested that it may exhibit anti-inflammatory or antioxidant properties, although further research is needed to confirm these findings. The molecule's ability to interact with biological systems is influenced by its hydrophobicity, which is determined by the cyclopropyl and ethyl substituents.

From an environmental perspective, understanding the degradation pathways of 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid is essential for assessing its impact on ecosystems. Recent studies have explored its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation through oxidative cleavage of the cyclopropane ring.

In conclusion, 5-cyclopropyl-2-ethyloxolane-3-carboxylic acid represents a promising compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups provide a foundation for further exploration into its chemical reactivity, biological activity, and environmental fate. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.